![molecular formula C14H9NO2S B3060637 4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]- CAS No. 59850-88-3](/img/structure/B3060637.png)
4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]-
Overview
Description
The compound “4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]-” belongs to a significant category of heterocyclic compounds known as 2-substituted 4H-3,1-benzoxazin-4-one derivatives . These derivatives have shown a wide spectrum of medical and industrial applications .
Synthesis Analysis
A new and effective one-pot method for the synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives has been described . This method uses the iminium cation from a mixture of cyanuric chloride and dimethylformamide as a cyclizing agent . A series of 2-substituted 4H-3,1-benzoxazin-4-one derivatives was synthesized in high yield under mild conditions and simple workup .Molecular Structure Analysis
The molecular formula of “4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]-” is C14H9NO3 . It has an average mass of 239.226 Da and a monoisotopic mass of 239.058243 Da .Chemical Reactions Analysis
The iminium cation from a mixture of cyanuric chloride and N,N-dimethylformamide is an effective cyclizing agent for the room temperature one-pot synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives in high yields through a cyclodehydration reaction .Physical And Chemical Properties Analysis
The compound “4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]-” has a molecular formula of C14H9NO3 . Its average mass is 239.226 Da and its monoisotopic mass is 239.058243 Da .Scientific Research Applications
Elastase Inhibition and Anti-Inflammatory Properties
The derivatives of 4H-3,1-benzoxazin-4-one have demonstrated potent elastase inhibition. Elastase is an enzyme involved in tissue degradation and inflammation. By inhibiting elastase, these compounds may have therapeutic applications in managing inflammatory diseases, such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis .
Anti-Neoplastic Activity
Some 4H-3,1-benzoxazin-4-one derivatives exhibit anti-neoplastic properties. These compounds interfere with cancer cell growth and proliferation. Researchers have explored their potential as chemotherapeutic agents against various cancer types, including breast, lung, and colon cancers .
Enzyme Inhibition Beyond Elastase
Apart from elastase, these derivatives also inhibit other serine proteases. Their activity against proteases makes them promising candidates for drug development. For instance, they may play a role in managing cardiovascular diseases and neurodegenerative disorders .
Fungicidal Properties
Certain 4H-3,1-benzoxazin-4-one derivatives exhibit fungicidal activity. Researchers have investigated their effectiveness against fungal pathogens, making them potential antifungal agents .
Starting Material for Quinazolinone Derivatives
These compounds serve as valuable starting materials for the synthesis of 2,3-disubstituted quinazolinone derivatives. Quinazolinones have diverse medicinal properties, including antitumor, antiviral, and anti-inflammatory effects .
Alternative Substrate Inhibition
4H-3,1-benzoxazin-4-ones act as alternate substrate inhibitors of human leukocyte elastase. During enzyme catalysis, they form acyl enzyme intermediates. This property could be harnessed for designing novel therapeutic agents .
Synthetic Routes and Cyclization Methods
Researchers have developed efficient synthetic methods for producing 2-substituted 4H-3,1-benzoxazin-4-one derivatives. Notably, a one-pot synthesis using iminium cation from a mixture of cyanuric chloride and N,N-dimethylformamide has been successful, offering a simplified pathway and minimizing energy consumption .
Mechanism of Action
Target of Action
Derivatives of 4h-3,1-benzoxazin-4-one have shown a wide spectrum of medical and industrial applications . They are used as elastase inhibitors, anti-neoplastic agents, enzyme inhibitors, protease inhibitors, and fungicides .
Mode of Action
The molecules of similar compounds are arranged into stacks parallel to the b axis via π-π stacking interactions . This suggests that the compound might interact with its targets through similar mechanisms.
Biochemical Pathways
It is known that benzoxazinone derivatives are used as starting materials for different clinically used 4-quinazolone derivatives .
Result of Action
It is known that some benzoxazinone derivatives possess antimuscular contraction properties and can be used as a hypnotic drug .
Action Environment
It is known that the synthesis of similar compounds can be performed under mild conditions characterized by simplified pathways and workup, minimized energy, and fewer reaction steps .
properties
IUPAC Name |
2-(2-thiophen-2-ylethenyl)-3,1-benzoxazin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2S/c16-14-11-5-1-2-6-12(11)15-13(17-14)8-7-10-4-3-9-18-10/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCQWSWJXUMRWHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC(=N2)C=CC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00409317 | |
Record name | 4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00409317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59850-88-3 | |
Record name | 4H-3,1-Benzoxazin-4-one, 2-[2-(2-thienyl)ethenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00409317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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